Cas no 88542-79-4 (Acetamide, N-[(acetylamino)methyl]-2-chloro-)
88542-79-4 structure
Product Name:Acetamide, N-[(acetylamino)methyl]-2-chloro-
CAS No:88542-79-4
MF:C5H9ClN2O2
MW:164.590160131454
CID:629233
PubChem ID:71318615
Update Time:2025-04-19
Acetamide, N-[(acetylamino)methyl]-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[(acetylamino)methyl]-2-chloro-
- N-(acetamidomethyl)-2-chloroacetamide
- DTXSID50748708
- 88542-79-4
-
- Inchi: 1S/C5H9ClN2O2/c1-4(9)7-3-8-5(10)2-6/h2-3H2,1H3,(H,7,9)(H,8,10)
- InChI Key: DVOLHYRWCSLKTE-UHFFFAOYSA-N
- SMILES: ClCC(NCNC(C)=O)=O
Computed Properties
- Exact Mass: 164.0352552g/mol
- Monoisotopic Mass: 164.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 58.2Ų
Acetamide, N-[(acetylamino)methyl]-2-chloro- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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